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Compound of Interest

Compound Name: 1-(2-Chloroethyl)pyrrolidine

Cat. No.: B1346828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and disposal of 1-(2-
Chloroethyl)pyrrolidine hydrochloride (CAS No: 7250-67-1). Adherence to these protocols is

critical to ensure personnel safety and environmental protection.

Hazard Identification and Chemical Properties
1-(2-Chloroethyl)pyrrolidine hydrochloride is a chemical intermediate used in the synthesis of

various pharmaceutical compounds.[1][2] It is a white to beige crystalline powder that is

hygroscopic.[1][3] The compound is classified as hazardous, and it is crucial to understand its

properties for safe handling.

Table 1: Chemical and Physical Properties

Property Value

Molecular Formula C6H12ClN · HCl[4]

Molecular Weight 170.08 g/mol [4][5]

Appearance White to beige crystalline powder[1]

Storage Temperature Ambient temperatures, store under nitrogen[1]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[5]

[6]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[7]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[6][8]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[4][6][8]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[4][6][8]

Application Note: Safe Handling
Ventilation: Always handle 1-(2-Chloroethyl)pyrrolidine hydrochloride in a well-ventilated

area.[7][8] Use of a chemical fume hood is strongly recommended to minimize inhalation

exposure.

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[9]

Appropriate PPE must be worn at all times when handling this compound.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH-approved goggles.[4][6][8]

Hand Protection

Chemically resistant, impervious gloves (e.g.,

nitrile rubber). Inspect gloves for integrity before

use.[4][8]

Skin and Body Protection

Lab coat, long-sleeved clothing. For larger

quantities or risk of splashing, consider an

impervious apron or suit.[6][8]

Respiratory Protection

For operations that may generate dust or

aerosols, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with an

appropriate particulate filter.[6][8][9]

Avoid contact with skin, eyes, and clothing.[4][7]

Avoid the formation and inhalation of dust and aerosols.[4][8]

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[7]

Wash hands thoroughly with soap and water after handling and before breaks.[4][7]

Keep containers tightly closed when not in use.[7][8]

Protocol: Emergency Procedures
Table 4: First Aid Protocols
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3][8][9][10]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical

attention if irritation persists.[3][4][9][10]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[3][4][9][10]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[3][4][6][9][10]

Minor Spills:

Evacuate personnel from the immediate area.

Wear appropriate PPE as outlined in Table 3.

Avoid generating dust.[7]

Carefully sweep or vacuum up the spilled material and place it into a suitable, labeled, and

closed container for disposal.[4][7]

Clean the spill area with a suitable decontaminating agent.

Major Spills:

Evacuate the area and move upwind of the spill.[7]
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Alert the appropriate emergency response team.

Only trained personnel with appropriate PPE and respiratory protection should attempt to

clean up the spill.

Prevent the spilled material from entering drains or waterways.[4][7]

Protocol: Storage and Disposal
Store in a cool, dry, and well-ventilated place.[4][8]

Keep the container tightly closed to prevent moisture absorption as the material is

hygroscopic.[1][3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[9]

Store in a locked cabinet or other secure area.[8]

Disposal of 1-(2-Chloroethyl)pyrrolidine hydrochloride and its contaminated packaging must

be handled as hazardous waste.

Waste Chemical:

Contact a licensed professional waste disposal service.[4]

One approved method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Contaminated Packaging:

Dispose of as unused product in accordance with federal, state, and local environmental

regulations.[4]

Do not reuse empty containers.

Do not allow the chemical or its waste to enter drains, sewers, or waterways.[4][7]
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Caption: Workflow for the safe handling of 1-(2-Chloroethyl)pyrrolidine hydrochloride.
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Caption: Decision tree for the proper disposal of 1-(2-Chloroethyl)pyrrolidine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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